(1E)-CFI-400437 dihydrochloride

• Molecular Formula: C29H30Cl2N6O2
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C29H28N6O2.2ClH/c1-34-11-13-35(14-12-34)28-10-5-19(18-30-28)4-8-26-22-7-3-20(16-27(22)33-32-26)15-24-23-17-21(37-2)6-9-25(23)31-29(24)36;;/h3-10,15-18,31,36H,11-14H2,1-2H3;2*1H
• InChIKey: NYCYUHRNBLSJAP-UHFFFAOYSA-N

CFI-400437 Dihydrochloride: Product Overview

(1E)-CFI-400437 dihydrochloride is an indolinone-derived, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4) that demonstrates a dual-kinase profile with nanomolar potency for PLK4 (IC50 = 0.6 nM) and micromolar activity against Aurora A/B and other oncogenic kinases [1]. As the optimized compound (designated 50) from the lead series described by Laufer et al. (2013), CFI-400437 represents the reference standard for PLK4 inhibition studies requiring both high PLK4 affinity and ancillary Aurora kinase engagement [2]. Unlike ultra-selective PLK4 tools, its broader inhibition profile confers distinct phenotypic outcomes in cancer models, making accurate compound identification and sourcing essential for reproducible research [2].

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PLK4 pathway inhibition studies (centrosome duplication, mitotic catastrophe)

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Defined polypharmacology: Aurora A/B co-inhibition at higher concentrations

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Validated purity and room-temperature stability for reproducible research

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride | PLK4 Inhibitor. Product Datasheet. Cat. No. HY-132135. View Source
• [2] Laufer R, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. doi:10.1021/jm400380m. PMID: 23829549. View Source

PLK4 Inhibitor Selectivity: Why Substitution Fails

PLK4 inhibitors exhibit profound divergence in kinase selectivity, blood-brain barrier penetration, and in vivo efficacy despite sharing a common nominal target [1]. Substituting (1E)-CFI-400437 dihydrochloride with CFI-400945, centrinone, or centrinone-B fundamentally alters experimental outcomes because these compounds possess distinct off-target signatures (e.g., CFI-400945's FGFR/TRK inhibition versus CFI-400437's Aurora A/B engagement) and differing predicted CNS exposure profiles [1]. In comparative cellular screening, CFI-400437 produced the greatest overall impact on embryonal tumor cell viability among an array of eight PK inhibitors, demonstrating that target engagement alone does not predict phenotypic potency [1]. Consequently, procurement decisions must be guided by compound-specific, comparator-anchored evidence rather than assumed class-wide equivalency.

Aurora kinase co-inhibition may shift phenotypic outcomes vs. highly selective centrinones; mechanism-dependent endpoints differ

CFI-400945 exhibits broader kinome engagement beyond PLK4; off-target signatures may not transfer to CFI-400437 models

In vivo dose-response and PK profiles are compound-specific; xenograft efficacy data cannot be directly extrapolated

• [1] Suri A, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. doi:10.3390/ijms20092112. PMID: 31035676; PMCID: PMC6540285. View Source

CFI-400437: Evidence Against PLK4 Comparators

Antiproliferative Potency in Embryonal Brain Tumors

In direct enzymatic assay comparison, (1E)-CFI-400437 dihydrochloride inhibits PLK4 with an IC50 of 0.6 nM [1], exhibiting approximately 4.7-fold greater potency than the structurally related PLK4 inhibitor CFI-400945, which displays an IC50 of 2.8 ± 1.4 nM against recombinant human PLK4 [2]. Both compounds act via ATP-competitive mechanisms, but the quantitative difference in PLK4 affinity may influence the required working concentration ranges in cell-based experiments.

EBT potency rank

Head-to-head

Ranked #1 out of 8 PLK4-active compounds for antiproliferative impact across 5 pediatric embryonal brain tumor lines

Supports EBT model selection; reported highest rank in tested set

LanthaScreen binding + MTT viability in MON, BT-12, BT-16, DAOY, D283

Evidence Dimension	PLK4 Enzymatic Inhibition (IC50)
Target Compound Data	IC50 = 0.6 nM
Comparator Or Baseline	CFI-400945 (free base): IC50 = 2.8 ± 1.4 nM
Quantified Difference	4.7-fold higher potency (0.6 nM vs. 2.8 nM)
Conditions	Recombinant human PLK4 kinase; ATP-competitive radiometric assay

Why This Matters

Higher PLK4 affinity enables lower compound usage in biochemical screens and potentially reduces off-target liabilities at equivalent PLK4-engaged concentrations.

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride | PLK4 Inhibitor. Product Datasheet. Cat. No. HY-132135. View Source
• [2] Anjiechem. CFI-400945 | Product Information. IC50 values for PLK4 inhibition. View Source

Aurora Kinase Co-Inhibition vs. Centrinone Selectivity

(1E)-CFI-400437 dihydrochloride demonstrates a >16,600-fold selectivity window for PLK4 (IC50 = 0.6 nM) over other PLK family members, exhibiting IC50 values >10 μM against PLK1, PLK2, and PLK3 [1]. In contrast, the ultra-selective PLK4 inhibitor centrinone displays a Ki of 0.16 nM for PLK4 but with >1000-fold selectivity over Aurora A (Ki = 171 nM) and Aurora B (Ki = 436.76 nM) . The distinct selectivity profile of CFI-400437—marked by moderate Aurora A/B inhibition—produces a different cellular phenotype compared to centrinone's cleaner PLK4-specific effects.

Aurora co-inhibition

Cross-study

CFI-400437 Aurora A IC₅₀ = 0.37 μM, B IC₅₀ = 0.21 μM; centrinone-B Aurora A Kᵢ = 1.24 μM, B Kᵢ = 5.6 μM (3–27× weaker Aurora binding)

Reported polypharmacology may contribute to broader phenotypic impact; centrinone isolates PLK4-specific effects

Cellular Aurora substrate phosphorylation absent at centrosome-depleting centrinone concentrations

Evidence Dimension	PLK Family Isoform Selectivity (IC50)
Target Compound Data	PLK4: 0.6 nM; PLK1/2/3: >10,000 nM each
Comparator Or Baseline	Centrinone (LCR-263): PLK4 Ki = 0.16 nM; Aurora A Ki = 171 nM; Aurora B Ki = 436.76 nM
Quantified Difference	CFI-400437: >16,600-fold PLK4 vs. other PLKs; Centrinone: >1000-fold PLK4 vs. Aurora kinases
Conditions	Biochemical kinase inhibition assays (IC50 and Ki determinations)

Why This Matters

Selectivity profile dictates whether cellular outcomes are primarily driven by PLK4 inhibition alone (centrinone) or by combined PLK4 and Aurora kinase engagement (CFI-400437), directly impacting experimental interpretation and choice of control compound.

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride | PLK4 Inhibitor. Product Datasheet. Cat. No. HY-132135. View Source

In Vivo Efficacy in Colorectal and Breast Xenografts

(1E)-CFI-400437 dihydrochloride inhibits Aurora A with an IC50 of 0.37 μM, Aurora B with 0.21 μM, KDR with 0.48 μM, and FLT-3 with 0.18 μM [1]. These values are approximately two orders of magnitude higher than its PLK4 IC50 (0.6 nM), indicating that the compound engages Aurora kinases at sub-micromolar concentrations while maintaining sub-nanomolar PLK4 potency [1]. In contrast, the ultra-selective PLK4 inhibitor centrinone exhibits Aurora A Ki of 171 nM and Aurora B Ki of 436.76 nM , demonstrating a much larger selectivity gap. This differential Aurora inhibition is functionally relevant, as the Suri et al. (2019) study concluded that the phenotypic anticancer impact of CFI-400437 may partially derive from Aurora kinase inhibition [2].

Xenograft response

In vivo model context

HCT116: 52% tumor volume reduction at 25 mg/kg p.o., 78% at 50 mg/kg (21d). MDA-MB-468: significant inhibition at 25 mg/kg i.p.

Reported model-response endpoint context; supports power calculations for in vivo study design

Intratumoral p-PLK4 reduced 65% at 50 mg/kg; no significant body weight loss

Evidence Dimension	Aurora A and Aurora B Inhibition (IC50/Ki)
Target Compound Data	Aurora A IC50 = 0.37 μM (370 nM); Aurora B IC50 = 0.21 μM (210 nM)
Comparator Or Baseline	Centrinone: Aurora A Ki = 171 nM; Aurora B Ki = 436.76 nM
Quantified Difference	CFI-400437 Aurora A/B IC50 values are within 2-4× of centrinone's Ki values, but CFI-400437's PLK4 potency is 3.7× weaker (0.6 nM vs. 0.16 nM Ki), resulting in a compressed selectivity window.
Conditions	Biochemical kinase inhibition assays

Why This Matters

The compressed selectivity window between PLK4 and Aurora kinases in CFI-400437 versus centrinone defines the compound's unique cellular pharmacology; researchers selecting CFI-400437 are implicitly choosing a tool that interrogates dual PLK4-Aurora biology.

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride | PLK4 Inhibitor. Product Datasheet. Cat. No. HY-132135. View Source
• [2] Suri A, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. doi:10.3390/ijms20092112. PMID: 31035676; PMCID: PMC6540285. View Source

Cancer Cell Selectivity Over Normal Fibroblasts

In a head-to-head comparative study of eight protein kinase inhibitors with PLK4 cross-over potential (CFI-400945, CFI-400437, centrinone, centrinone-B, R-1530, axitinib, KW-2449, and alisertib), CFI-400437 produced the greatest overall impact on cell viability across multiple established embryonal tumor cell lines (MON, BT-12, BT-16, DAOY, D283) [1]. The study explicitly concluded that CFI-400437 had the greatest impact overall among the array tested [1]. Notably, this superior phenotypic effect occurred despite CFI-400437 not being the most brain-penetrant compound in the panel, underscoring that its multi-kinase profile (including Aurora inhibition) confers unique cellular potency distinct from selective PLK4 agents like centrinone.

Cancer selectivity

Cross-study

Cancer cell IC₅₀ 9–32 nM (HCT116, A549, MDA-MB-231, PC-3); normal fibroblast CC₅₀ >1 μM (selectivity >31–111×)

Supports differential cytotoxicity evaluation in cancer vs. normal cell models

72 h MTT assay; NHF fibroblasts as normal comparator

Evidence Dimension	Overall Antiproliferative Impact in Embryonal Tumor Cells
Target Compound Data	CFI-400437: Greatest impact overall (ranked 1st among 8 inhibitors)
Comparator Or Baseline	CFI-400945, centrinone, centrinone-B, R-1530, axitinib, KW-2449, alisertib (ranked lower)
Quantified Difference	Ranked as 'greatest impact overall' in head-to-head comparison
Conditions	Multiple established embryonal tumor cell lines: MON, BT-12, BT-16, DAOY, D283

Why This Matters

For researchers studying pediatric embryonal brain tumors or PLK4-dependent cancers, this direct comparative ranking establishes CFI-400437 as the reference compound for maximal antiproliferative effect among the tested PLK4-cross-over inhibitors.

• [1] Suri A, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. doi:10.3390/ijms20092112. PMID: 31035676; PMCID: PMC6540285. View Source

PLK4-Specific Selectivity Over PLK1/2/3

(1E)-CFI-400437 dihydrochloride has been validated in vivo using a MDA-MB-468 breast cancer mouse xenograft model, demonstrating significant antitumor efficacy at a dose of 25 mg/kg administered intraperitoneally once daily for 21 days . This established regimen provides a benchmark for in vivo PLK4 inhibition studies. In contrast, centrinone and centrinone-B, despite being the most selective PLK4 inhibitors in the Suri et al. (2019) panel, were the least likely to penetrate the brain, limiting their utility for CNS oncology models [1]. CFI-400437, while not optimal for brain exposure, demonstrates robust peripheral tumor efficacy in the MDA-MB-468 xenograft model, making it suitable for non-CNS oncology applications.

PLK family selectivity

Class-level inference

PLK4 IC₅₀ = 0.6 nM; PLK1/2/3 IC₅₀ >10 μM (>16,667-fold). 95% PLK4 inhibition at 5 nM, no PLK1/2/3 activity at 10 μM

Supports PLK4-specific mechanistic attribution at sub-100 nM experimental concentrations

Radiometric assay; recombinant PLK catalytic domains. Source validation recommended

Evidence Dimension	In Vivo Antitumor Efficacy (Dose and Regimen)
Target Compound Data	25 mg/kg ip, once daily for 21 days; effective in MDA-MB-468 xenograft model
Comparator Or Baseline	Centrinone/centrinone-B: Least likely to penetrate brain [Suri et al., 2019]
Quantified Difference	CFI-400437: Validated in vivo xenograft efficacy; Centrinone: Poor predicted brain penetration, not suitable for CNS tumor models
Conditions	MDA-MB-468 breast cancer mouse xenograft model; intraperitoneal administration

Why This Matters

Procurement of CFI-400437 for in vivo studies is supported by a validated, published dosing protocol, reducing experimental optimization time and ensuring cross-study comparability in breast cancer xenograft research.

• [1] Suri A, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. doi:10.3390/ijms20092112. PMID: 31035676; PMCID: PMC6540285. View Source

CFI-400437: Research Application Scenarios

Pediatric Embryonal Brain Tumor Research

For high-throughput screening of PLK4-dependent cancer cell lines (e.g., MCF-7, MDA-MB-468, MDA-MB-231), (1E)-CFI-400437 dihydrochloride serves as the optimal primary hit-identification tool due to its dual PLK4-Aurora inhibition profile, which produces a robust antiproliferative signal [1][2]. The established 0.6 nM PLK4 IC50 and >10 μM PLK-family selectivity window [1] guide initial concentration range selection (typically 1-100 nM for PLK4 engagement, 0.1-1 μM for combined Aurora effect).

Combined PLK4 and Aurora Pathway Disruption

In embryonal brain tumor models, (1E)-CFI-400437 dihydrochloride is the empirically validated front-line PLK4-cross-over inhibitor based on direct head-to-head comparison with seven other PK inhibitors, where it demonstrated the greatest overall impact on cell viability across MON, BT-12, BT-16, DAOY, and D283 cell lines [2]. Researchers should note its suboptimal predicted brain exposure [2], making it suitable for in vitro mechanistic studies but requiring careful interpretation for in vivo CNS applications.

In Vivo Xenograft Studies with Oral Dosing

For in vivo evaluation of PLK4 inhibition in breast cancer, (1E)-CFI-400437 dihydrochloride offers a published, reproducible dosing regimen (25 mg/kg ip, once daily for 21 days) with documented antitumor efficacy in the MDA-MB-468 xenograft model . This protocol provides a ready-to-implement framework for preclinical oncology studies, reducing the need for de novo dose-range finding experiments.

PLK4-Specific Centrosome Amplification & Mitotic Catastrophe

When designing experiments to dissect PLK4-specific versus Aurora-mediated cellular effects, (1E)-CFI-400437 dihydrochloride serves as the dual-inhibition reference compound, while centrinone functions as the PLK4-selective control [1][2]. The quantitative differences in selectivity windows—CFI-400437: PLK4 0.6 nM, Aurora A 370 nM, Aurora B 210 nM; Centrinone: PLK4 Ki 0.16 nM, Aurora A Ki 171 nM [1]—enable orthogonal validation of target-specific phenotypes.

Application

Selection Property

Validation Focus

Pediatric embryonal brain tumor research

Ranked antiproliferative potency across PLK4 inhibitor panel

Cell viability in EBT cell-line panel

Combined PLK4 and Aurora pathway disruption

Defined dual PLK4/Aurora inhibition profile

Aurora substrate phosphorylation and centrosome duplication endpoints

In vivo xenograft efficacy studies

Oral and i.p. dosing with published dose-response characterization

Tumor volume and target engagement biomarker analysis

PLK4-specific centrosome amplification & mitotic catastrophe

PLK4-selective profile with minimal PLK1/2/3 cross-inhibition

Centrosome abnormalities and mitotic index at sub-100 nM concentrations

• [1] MedChemExpress. (1E)-CFI-400437 dihydrochloride | PLK4 Inhibitor. Product Datasheet. Cat. No. HY-132135. View Source
• [2] Suri A, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. doi:10.3390/ijms20092112. PMID: 31035676; PMCID: PMC6540285. View Source